Cas no 1006193-92-5 (3-{[(1-methyl-1H-pyrazol-4-yl)methyl]carbamoyl}propanoic acid)

• Product Name: 3-{[(1-methyl-1H-pyrazol-4-yl)methyl]carbamoyl}propanoic acid
• CAS No: 1006193-92-5
• MF: C₉H₁₃N₃O₃
• MW: 211.217821836472
• CID: 3059179
• PubChem ID: 19577908
• Update Time: 2025-04-21

3-{[(1-methyl-1H-pyrazol-4-yl)methyl]carbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(1-methyl-1H-pyrazol-4-yl)methyl]carbamoyl}propanoic acid
• 4-([(1-Methyl-1H-pyrazol-4-yl)methyl]amino)-4-oxobutanoic acid
• MFCD04969354
• 4-(((1-Methyl-1H-pyrazol-4-yl)methyl)amino)-4-oxobutanoicacid
• GQB19392
• EN300-92864
• AKOS000309567
• STK349532
• 1006193-92-5
• CS-0264475
• 4-{[(1-methyl-1H-pyrazol-4-yl)methyl]amino}-4-oxobutanoic acid
• 4-[(1-methylpyrazol-4-yl)methylamino]-4-oxobutanoic acid
• 4-(((1-Methyl-1H-pyrazol-4-yl)methyl)amino)-4-oxobutanoic acid
• 3-{[(1-METHYLPYRAZOL-4-YL)METHYL]CARBAMOYL}PROPANOIC ACID

• MDL： MFCD04969354
• Inchi： 1S/C9H13N3O3/c1-12-6-7(5-11-12)4-10-8(13)2-3-9(14)15/h5-6H,2-4H2,1H3,(H,10,13)(H,14,15)
• InChI Key： GBYZDSXFSWKGER-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)O)NCC1C=NN(C)C=1

Computed Properties

• Exact Mass: 211.09569129Da
• Monoisotopic Mass: 211.09569129Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 84.2Ų